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Compound of Interest

Compound Name: 2-Chloro-5-iodo-3-methylpyridine

Cat. No.: B1371285 Get Quote

For the medicinal chemist and process scientist, the pyridine scaffold is a cornerstone of

modern drug design. However, the true potential of this heterocycle is unlocked through

precise, predictable, and selective functionalization. 2-Chloro-5-iodo-3-methylpyridine is a

premier example of a strategically designed building block that offers a distinct reactivity

differential between its two halogen atoms. The greater lability of the carbon-iodine bond

compared to the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions

provides a reliable handle for sequential, regioselective synthesis. This guide offers a technical

overview of its properties, synthesis, and core applications, providing field-proven insights into

its use as a versatile intermediate in the development of complex molecules.[1]

Compound Profile and Physicochemical Properties
2-Chloro-5-iodo-3-methylpyridine, also known as 2-Chloro-5-iodo-3-picoline, is a solid,

crystalline compound at room temperature.[2][3] Its structure is primed for synthetic utility,

featuring a pyridine core substituted with a methyl group and two distinct halogen atoms,

setting the stage for selective cross-coupling reactions.

Table 1: Identifiers and Physicochemical Data
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Parameter Value Source(s)

CAS Number 59782-89-7 [3][4]

Molecular Formula C₆H₅ClIN [3]

Molecular Weight 253.47 g/mol [2][3]

Appearance Yellow to off-white solid [2][5]

Melting Point 58-63 °C [2][5]

Boiling Point 284.1 ± 35.0 °C at 760 mmHg [2]

InChI Key
RKRUYZVVYJIPRA-

UHFFFAOYSA-N
[6]

SMILES CC1=CC(I)=CN=C1Cl [6]

Safety, Handling, and Storage
As with any halogenated intermediate, proper handling is paramount. 2-Chloro-5-iodo-3-
methylpyridine is classified as harmful if swallowed and causes serious eye irritation.[7]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/p/2-chloro-5-iodo-3-methylpyridine-59782-89-7
https://www.chemscene.com/product/59782-89-7.html
https://www.scbt.com/p/2-chloro-5-iodo-3-methylpyridine-59782-89-7
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f3c46
https://www.scbt.com/p/2-chloro-5-iodo-3-methylpyridine-59782-89-7
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f3c46
https://www.chemicalbook.com/synthesis/2-chloro-3-iodo-5-picoline.htm
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f3c46
https://www.chemicalbook.com/synthesis/2-chloro-3-iodo-5-picoline.htm
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987f3c46
https://www.ambeed.com/products/59782-89-7.html
https://www.ambeed.com/products/59782-89-7.html
https://www.benchchem.com/product/b1371285?utm_src=pdf-body
https://www.benchchem.com/product/b1371285?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/ade000728
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 Warning

H302: Harmful if

swallowed. H319:

Causes serious eye

irritation.

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P280:

Wear protective

gloves/eye

protection/face

protection.

P301+P317: IF

SWALLOWED: Get

medical help.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P501: Dispose

of contents/container

to an approved waste

disposal plant.

Data sourced from multiple safety data sheets.[7][8][9][10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] The

compound should be protected from light.

Synthesis of the Core Intermediate
The most common and efficient synthesis of 2-Chloro-5-iodo-3-methylpyridine proceeds

from its amino-substituted precursor, 3-Amino-2-chloro-5-methylpyridine, via a Sandmeyer-type
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reaction. This two-stage, one-pot process involves the formation of a diazonium salt followed

by its displacement with iodide.

Workflow for Synthesis
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Diazonium Salt Formation

Iodination

3-Amino-2-chloro-5-methylpyridine in conc. HCl

Add NaNO₂ solution dropwise at -15 to -10 °C

Sodium Nitrite (NaNO₂) in H₂O

Stir at -10 °C for 15 min

Diazonium Salt Intermediate

Add KI solution dropwise at < -5 °C

Displacement Reaction

Potassium Iodide (KI) in H₂O

Stir at 0 °C (30 min), then warm to RT (3 h)

2-Chloro-5-iodo-3-methylpyridine
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Copper Cycle

Pd(0)L₂

Oxidative
Addition

Ar-Pd(II)-I(L₂)

Transmetalation

Reductive
Elimination

Catalyst
Regeneration

Ar-Alkyne

Ar-I

Cu(I)I

R-C≡C-H

Cu(I)-C≡C-R

+ CuI, Base

Base

Ar-Pd(II)-C≡C-R(L₂)
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Boronate Activation

Pd(0)L₂

Oxidative
Addition

Ar¹-Pd(II)-X(L₂)

Transmetalation

Reductive
Elimination

Catalyst
Regeneration

Ar¹-Ar²

Ar¹-I

Ar²-B(OH)₂

[Ar²-B(OH)₃]⁻

+ Base

Base (e.g., K₃PO₄)

Ar¹-Pd(II)-Ar²(L₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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